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An In-depth Technical Guide to Data Submission for the Organelle Genome Database for Algae

(OGDA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the data submission guidelines for the

Organelle Genome Database for Algae (OGDA), a specialized repository for the organelle

genomes of algae. Adherence to these guidelines is crucial for maintaining the integrity and

utility of this valuable resource for the scientific community.

Data Submission Overview
The OGDA database serves as a public hub for the organelle genomes of algae,

encompassing both mitochondrial (mtDNA) and plastid (cpDNA) genomes.[1][2] The primary

methods for data inclusion are direct submission by researchers and periodic data integration

from major public databases such as NCBI, DDBJ, and EMBL-EBI.[2][3]
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Researchers can contribute new organelle genome sequences through the "submit data"

interface on the OGDA website.[3] This portal facilitates the upload of sequence files and the

annotation of essential metadata.

Data Processing Workflow
Submitted data undergoes a curation process to ensure accuracy and consistency. This

involves manual proofreading of genome data, often using software like Geneious Prime, to

eliminate sequences with incorrect annotations.[3][4] Basic genome information is then

extracted and formatted for inclusion in the database.[4]

The overall data processing and submission workflow is illustrated in the diagram below.
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A diagram illustrating the user data submission workflow for the OGDA database.

Data and Metadata Requirements
To ensure the submitted data is findable, accessible, interoperable, and reusable (FAIR), a

specific set of data formats and metadata must be provided.

Accepted Data Types and File Formats
The OGDA database exclusively accepts organelle genome data. The required file formats are

summarized in the table below.

Data Type File Format Description

Sequence Data .fasta

A text-based format for

representing nucleotide

sequences.

Annotated Sequence Data .gb (GenBank)

A flat file format that includes

the sequence data as well as

comprehensive annotations.

Mandatory Metadata
Accurate and comprehensive metadata is essential for the interpretation and reuse of the

submitted data. The following table outlines the required metadata fields.
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Metadata Field Description Example

Species Information

Scientific Name
The full scientific name of the

algal species.
Saccharina japonica

Taxonomic Classification

The complete taxonomic

lineage (Phylum, Class, Order,

Family, Genus).

Ochrophyta, Phaeophyceae,

Laminariales, Laminariaceae,

Saccharina

Collection Information

Geographical Location
The location where the

specimen was collected.

Qingdao, Shandong Province,

China

Collection Date
The date of specimen

collection.
2023-05-15

Collector

The name of the individual or

institution that collected the

specimen.

Dr. Jane Doe, Institute of

Oceanology

Publication Information

Publication Title
The title of the associated

research paper.

The complete mitochondrial

genome of Saccharina

japonica.

Authors
The list of authors of the

publication.
Doe J, Smith J, et al.

Journal

The name of the journal in

which the paper was

published.

Journal of Applied Phycology

Publication Year The year of publication. 2024

DOI/PubMed ID
The Digital Object Identifier or

PubMed ID of the publication.
10.1007/s10811-023-02809-5
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While the OGDA does not mandate the submission of detailed experimental protocols,

providing this information enhances the reusability of the data. The following sections describe

a generalized workflow for organelle genome sequencing.

Sample Collection and DNA Extraction
Specimen Collection: Collect fresh algal tissue and preserve it appropriately to prevent DNA

degradation.

DNA Extraction: Employ a suitable DNA extraction method, such as a CTAB-based protocol

or a commercial kit, to isolate high-quality total genomic DNA.

Library Preparation and Sequencing
Library Construction: Prepare a sequencing library from the extracted DNA. This typically

involves DNA fragmentation, end-repair, A-tailing, and adapter ligation.

Sequencing: Perform high-throughput sequencing using a platform such as Illumina or

PacBio. The choice of platform will depend on the desired read length and sequencing

depth.

Genome Assembly and Annotation
Quality Control: Assess the quality of the raw sequencing reads and perform trimming to

remove low-quality bases and adapter sequences.

Genome Assembly: Assemble the cleaned reads into a complete organelle genome

sequence using a de novo assembly algorithm.

Gene Annotation: Annotate the assembled genome to identify protein-coding genes, rRNA

genes, tRNA genes, and other features. This can be done using automated annotation

pipelines followed by manual curation.

The following diagram illustrates a generalized experimental workflow for generating organelle

genome data for submission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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